Cas no 2305441-10-3 (N-{3-cyano-5H,6H,8H-imidazo2,1-c1,4oxazin-2-yl}prop-2-enamide)

• Product Name: N-{3-cyano-5H,6H,8H-imidazo2,1-c1,4oxazin-2-yl}prop-2-enamide
• CAS No: 2305441-10-3
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5674242
• PubChem ID: 139015485
• Update Time: 2025-05-23

N-{3-cyano-5H,6H,8H-imidazo2,1-c1,4oxazin-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide
• 2305441-10-3
• EN300-26612801
• N-{3-cyano-5H,6H,8H-imidazo2,1-c1,4oxazin-2-yl}prop-2-enamide

• Inchi： 1S/C10H10N4O2/c1-2-9(15)13-10-7(5-11)14-3-4-16-6-8(14)12-10/h2H,1,3-4,6H2,(H,13,15)
• InChI Key： YIXMMPKTNAYGRX-UHFFFAOYSA-N
• SMILES： O1CC2=NC(=C(C#N)N2CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.9Ų

Additional information on N-{3-cyano-5H,6H,8H-imidazo2,1-c1,4oxazin-2-yl}prop-2-enamide

N-{3-Cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2305441-10-3, commonly referred to as N-{3-cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a fused imidazo[oxazine] ring system and a propenamide substituent. The imidazo[oxazine] core is a heterocyclic structure that imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of N-{3-cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide as a scaffold for developing bioactive compounds. Researchers have explored its ability to interact with key biological targets such as protein kinases and G-protein coupled receptors (GPCRs). These interactions suggest that the compound may serve as a lead molecule for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. The cyano group attached to the imidazo[oxazine] ring further enhances the molecule's versatility by introducing additional electronic functionality.

In terms of synthesis, the compound is typically prepared through a multi-step process involving cyclization reactions and amide bond formation. The construction of the imidazo[oxazine] ring system often requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability for potential industrial applications.

The structural uniqueness of N-{3-cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide also makes it an attractive candidate for materials science applications. Its ability to form stable supramolecular assemblies has been explored in the context of designing advanced materials for electronics and sensing technologies. The propenamide group contributes to the molecule's ability to engage in hydrogen bonding interactions, which are critical for self-assembling systems.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Preliminary results indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, N-{3-cyano-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}prop-2-enamide represents a fascinating example of how complex organic molecules can be harnessed for diverse scientific and technological purposes. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.